3,4,5-trichlorobenzene-1,2-diamine hydrochloride
Overview
Description
3,4,5-Trichlorobenzene-1,2-diamine hydrochloride is a chemical compound with the molecular formula C6H5Cl3N2·HCl. This compound is characterized by the presence of three chlorine atoms and two amine groups attached to a benzene ring, along with a hydrochloride group. It is used in various scientific research applications due to its unique chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3,4,5-trichlorobenzene-1,2-diamine hydrochloride typically involves the chlorination of benzene followed by amination. The reaction conditions often require the use of catalysts and specific temperature and pressure settings to ensure the desired substitution pattern on the benzene ring.
Industrial Production Methods
Industrial production of this compound may involve large-scale chlorination and amination processes, utilizing continuous flow reactors to maintain consistent reaction conditions. The use of high-purity reagents and advanced purification techniques ensures the production of high-quality this compound.
Chemical Reactions Analysis
Types of Reactions
3,4,5-Trichlorobenzene-1,2-diamine hydrochloride undergoes various types of chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding quinones or other oxidized derivatives.
Reduction: Reduction reactions can lead to the formation of partially or fully dechlorinated amine derivatives.
Substitution: Nucleophilic substitution reactions can replace chlorine atoms with other functional groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles like amines or thiols. Reaction conditions vary depending on the desired product but often involve controlled temperatures and pH levels.
Major Products Formed
The major products formed from these reactions include various substituted benzene derivatives, quinones, and dechlorinated amines. These products have diverse applications in chemical synthesis and research.
Scientific Research Applications
3,4,5-Trichlorobenzene-1,2-diamine hydrochloride is used in a wide range of scientific research applications, including:
Chemistry: As a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.
Biology: In studies involving enzyme inhibition and protein interactions.
Industry: Used in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 3,4,5-trichlorobenzene-1,2-diamine hydrochloride involves its interaction with molecular targets such as enzymes and proteins. The compound can inhibit enzyme activity by binding to active sites or altering protein conformation. The pathways involved in these interactions are often studied to understand the compound’s effects on biological systems.
Comparison with Similar Compounds
Similar Compounds
- 2,4,6-Trichlorobenzene-1,3-diamine hydrochloride
- 3,5-Dichlorobenzene-1,2-diamine hydrochloride
- 4-Chlorobenzene-1,2-diamine hydrochloride
Uniqueness
3,4,5-Trichlorobenzene-1,2-diamine hydrochloride is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and interaction profiles, making it valuable for specific research applications.
Properties
CAS No. |
2639443-90-4 |
|---|---|
Molecular Formula |
C6H6Cl4N2 |
Molecular Weight |
247.9 |
Purity |
95 |
Origin of Product |
United States |
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